Cas no 313223-11-9 (1,3-Benzenedisulfonicacid, 4-formyl-, sodium salt, hydrate (1:2:1))

• Product Name: 1,3-Benzenedisulfonicacid, 4-formyl-, sodium salt, hydrate (1:2:1)
• CAS No: 313223-11-9
• MF: C₇H₆O₇S₂
• MW: 266.248340129852
• CID: 300932
• Update Time: 2024-01-27

1,3-Benzenedisulfonicacid, 4-formyl-, sodium salt, hydrate (1:2:1) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonicacid, 4-formyl-, sodium salt, hydrate (1:2:1)
• 4-FORMYL-1 3-BENZENEDISULFONIC ACID

• Inchi： 1S/C7H6O7S2/c8-4-5-1-2-6(15(9,10)11)3-7(5)16(12,13)14/h1-4H,(H,9,10,11)(H,12,13,14)
• InChI Key： PQYVGRGYAZDHFY-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=CC=C(C=O)C(S(O)(=O)=O)=C1

Computed Properties

• Exact Mass: 329.946
• Monoisotopic Mass: 329.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144A^2

1,3-Benzenedisulfonicacid, 4-formyl-, sodium salt, hydrate (1:2:1) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• FLUKA BRAND F CODES：3-10-23
• Hazardous Material Identification：